2-(4-Chlorophenyl)-2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetonitrile

• IUPAC Name: 2-(4-chlorophenyl)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylacetonitrile
• InChI: InChI=1S/C14H7Cl2F3N2S/c15-10-3-1-8(2-4-10)12(6-20)22-13-11(16)5-9(7-21-13)14(17,18)19/h1-5,7,12H
• InChI Key: FPLHMIOVFGPZTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C#N)SC2=C(C=C(C=N2)C(F)(F)F)Cl)Cl
• Molecular Formula: C14H7Cl2F3N2S
• Molecular Weight: 363.2 g/mol

Description

2-(4-Chlorophenyl)-2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetonitrile is a useful research compound. Its molecular formula is C14H7Cl2F3N2S and its molecular weight is 363.18. The purity is usually 95%.
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Scientific Research Applications

Environmental Impact and Degradation Pathways

Research on compounds with chlorophenyl and trifluoromethyl groups, similar to the one mentioned, often focuses on their environmental persistence and degradation pathways. For example, studies on polychlorinated dibenzothiophenes in the Passaic River indicate their formation from processes similar to those that might involve chlorophenyl compounds, highlighting the environmental persistence and source tracing of chlorinated organic pollutants (Huntley et al., 1994). Similarly, research on chlorophenols in Municipal Solid Waste Incineration discusses the pathways and environmental implications of chlorophenyl compounds, providing insights into their behavior and transformation in industrial processes (Peng et al., 2016).

Toxicological Studies and Environmental Safety

The study of polyfluoroalkyl chemicals, including compounds with trifluoromethyl groups, focuses on their biodegradation, environmental fate, and potential toxicity. For instance, research by Liu and Avendaño (2013) reviews the microbial degradation of polyfluoroalkyl chemicals, which is crucial for understanding the environmental impact of fluorinated compounds and their derivatives (Liu & Avendaño, 2013).

Analytical and Chromatographic Applications

The structural features of compounds similar to 2-(4-Chlorophenyl)-2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetonitrile, such as chlorophenyl and trifluoromethyl groups, make them subjects of interest in analytical chemistry, including their separation and detection. For instance, advancements in hydrophilic interaction chromatography (HILIC) as reviewed by Jandera (2011), highlight the importance of analyzing polar compounds, potentially including those with functionalities similar to the compound (Jandera, 2011).